Cas no 7633-69-4 (CONDELPHINE)

• Product Name: CONDELPHINE
• CAS No: 7633-69-4
• Molecular Formula: C₂₅H₃₉NO₆
• Molecular Weight: 449.58000
• CID: 854655
• PubChem ID: 92854546

CONDELPHINE Properties

Names and Identifiers

• CONDELPHINE
• 14-triol,20-ethyl-16-methoxy-4-(methoxymethyl)-,14-acetate,(1-aconitane-8
• codelphine
• kondelfin
• Aconitane-1,8,14-triol, 20-ethyl-16-methoxy-4-(methoxymethyl)-, 14-acetate, (1alpha,14alpha,16beta)-
• 20-Ethyl-16β-methoxy-4-(methoxymethyl)aconitane
• Einecs 231-562-7
• (1alpha,14alpha,16beta)-20-Ethyl-16-methoxy-4-(methoxymethyl)-aconitane-1,8,14-triol 14-acetate
• Prestwick3_001083
• AKOS030491254
• 20-ethyl-1,8-dihydroxy-16-methoxy-4-(methoxymethyl)aconitan-14-yl acetate
• BSPBio_001126
• HMS2098I08
• BPBio1_001240
• SCHEMBL970665
• NCGC00179296-01
• 7633-69-4
• [(1S,2R,3R,4S,5R,6S,8S,9S,13S,16S,17R)-11-ethyl-8,16-dihydroxy-6-methoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] acetate
• AB00514035
• Q27106213
• [(1S,2R,3R,4S,5R,6S,8S,9R,13S,16S,17R)-11-Ethyl-8,16-dihydroxy-6-methoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] acetate
• DTXSID50997693
• BRD-A84941884-001-02-8
• CHEBI:3852
• C08671
• NSC76024
• Coldephnine
• (3S,6S,7R,7aR,8S,9R,10S,11aS,14R)-1-ethyl-6,11a-dihydroxy-10-methoxy-3-(methoxymethyl)tetradecahydro-1H-3,6a,12-(epiethane[1,1,2]triyl)-7,9-methanonaphtho[2,3-b]azocin-8-yl acetate
• 14-Acetyl-20-ethyl-1,8-dihydroxy-16-18-dimethoxylycoctonine
• E55EVL23BY

• InChIKey： ZEBMMHUDQRRILP-UZYPAEPRSA-N
• Inchi： InChI=1S/C25H39NO6/c1-5-26-11-23(12-30-3)7-6-19(28)25-15-8-14-17(31-4)10-24(29,16(22(25)26)9-18(23)25)20(15)21(14)32-13(2)27/h14-22,28-29H,5-12H2,1-4H3/t14-,15-,16?,17+,18-,19+,20-,21+,22?,23+,24+,25?/m1/s1
• SMILES： CCN1C[C@@]2(CC[C@@H](C34[C@@H]5C[C@@H]6[C@H](C[C@](C(C[C@H]23)C41)([C@H]5[C@H]6OC(=O)C)O)OC)O)COC

Computed Properties

• Exact Mass: 449.27800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 449.27773796g/mol
• Heavy Atom Count: 32
• Complexity: 807
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• LogP: 1.38580
• PSA: 88.46000
• Melting Point: 154-156 ºC
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids